Cas no 477587-89-6 (1,1-Biphenyl,4-ethyl-4-ethynyl-(9CI))

1,1-Biphenyl,4-ethyl-4-ethynyl-(9CI) is a specialized biphenyl derivative featuring both ethyl and ethynyl functional groups at the 4-position. This compound is of interest in organic synthesis and materials science due to its rigid biphenyl core and reactive alkyne moiety, which enable further functionalization through coupling or polymerization reactions. Its structural properties make it a potential intermediate for advanced materials, including liquid crystals, conjugated polymers, or pharmaceutical precursors. The ethyl substituent enhances solubility in organic solvents, while the ethynyl group offers versatility in click chemistry or cross-coupling applications. Careful handling is recommended due to the reactivity of the alkyne group.
1,1-Biphenyl,4-ethyl-4-ethynyl-(9CI) structure
477587-89-6 structure
Product Name:1,1-Biphenyl,4-ethyl-4-ethynyl-(9CI)
CAS No:477587-89-6
MF:C16H14
MW:206.282364368439
MDL:MFCD01333522
CID:68228
PubChem ID:46912042
Update Time:2025-06-07

1,1-Biphenyl,4-ethyl-4-ethynyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 4-Ethyl-4'-ethynyl-1,1'-biphenyl
    • 1-ethyl-4-(4-ethynylphenyl)benzene
    • 4-ETHYNYL-4’-ETHYL-1,1’-BIPHENYL
    • 4-ETHYL-4'-ETHYNYLBIPHENYL
    • I14-9666
    • 1,1-Biphenyl,4-ethyl-4-ethynyl-(9CI)
    • 587E896
    • MFCD01333522
    • 477587-89-6
    • AKOS015917478
    • SB66316
    • DTXSID90677321
    • FT-0687688
    • DS-13770
    • C75273
    • CS-0158563
    • DB-070850
    • Biphenyl,4-ethyl-4-ethynyl
    • MDL: MFCD01333522
    • Inchi: 1S/C16H14/c1-3-13-5-9-15(10-6-13)16-11-7-14(4-2)8-12-16/h1,5-12H,4H2,2H3
    • InChI Key: LMCBMOAZJXJAIV-UHFFFAOYSA-N
    • SMILES: C1(C=CC(=CC=1)C1C=CC(C#C)=CC=1)CC

Computed Properties

  • Exact Mass: 206.11000
  • Monoisotopic Mass: 206.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.03
  • Boiling Point: 317.174 °C at 760 mmHg
  • Flash Point: 138.39 °C
  • PSA: 0.00000
  • LogP: 3.89730

1,1-Biphenyl,4-ethyl-4-ethynyl-(9CI) Customs Data

  • HS CODE:2902909090
  • Customs Data:

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

1,1-Biphenyl,4-ethyl-4-ethynyl-(9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JK380-50mg
1,1-Biphenyl,4-ethyl-4-ethynyl-(9CI)
477587-89-6 97%
50mg
83.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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1,1-Biphenyl,4-ethyl-4-ethynyl-(9CI)
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208.0CNY 2021-07-12
Alichem
A019108678-5g
4-Ethyl-4'-ethynyl-1,1'-biphenyl
477587-89-6 95%
5g
$326.40 2023-09-01
Alichem
A019108678-10g
4-Ethyl-4'-ethynyl-1,1'-biphenyl
477587-89-6 95%
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$561.80 2023-09-01
TRC
B397838-50mg
1,1-Biphenyl,4-ethyl-4-ethynyl-(9CI)
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50mg
$ 50.00 2022-06-07
TRC
B397838-100mg
1,1-Biphenyl,4-ethyl-4-ethynyl-(9CI)
477587-89-6
100mg
$ 65.00 2022-06-07
TRC
B397838-500mg
1,1-Biphenyl,4-ethyl-4-ethynyl-(9CI)
477587-89-6
500mg
$ 210.00 2022-06-07
Ambeed
A150781-250mg
4-Ethyl-4'-ethynyl-1,1'-biphenyl
477587-89-6 97%
250mg
$5.00 2022-04-01
Ambeed
A150781-1g
4-Ethyl-4'-ethynyl-1,1'-biphenyl
477587-89-6 97%
1g
$7.00 2022-04-01
Ambeed
A150781-5g
4-Ethyl-4'-ethynyl-1,1'-biphenyl
477587-89-6 97%
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$27.00 2022-04-01
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